Cas no 1213093-49-2 ((1S)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE)

• Product Name: (1S)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE
• CAS No: 1213093-49-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5594887
• PubChem ID: 29076158
• Update Time: 2026-03-11

(1S)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE
• 2-Benzofuranmethanamine, α-(1-methylethyl)-, (αS)-
• EN300-745316
• 1213093-49-2

• Inchi： 1S/C12H15NO/c1-8(2)12(13)11-7-9-5-3-4-6-10(9)14-11/h3-8,12H,13H2,1-2H3/t12-/m0/s1
• InChI Key： UXXIDXQZKJWBET-LBPRGKRZSA-N
• SMILES： [C@H](C1=CC2=C(O1)C=CC=C2)(N)C(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 281.8±15.0 °C(Predicted)
• pka: 9.66±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (1S)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE

Research Brief on (1S)-1-(1-Benzofuran-2-yl)-2-methylpropan-1-amine (CAS: 1213093-49-2): Recent Advances and Applications

The compound (1S)-1-(1-Benzofuran-2-yl)-2-methylpropan-1-amine (CAS: 1213093-49-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its benzofuran scaffold, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, enantiomeric purity, and potential therapeutic applications, making it a compound of high interest for drug discovery and development.

Recent advancements in the synthesis of (1S)-1-(1-Benzofuran-2-yl)-2-methylpropan-1-amine have highlighted improved stereoselective methods, ensuring high enantiomeric excess (ee) and yield. Researchers have employed asymmetric hydrogenation and chiral auxiliary techniques to achieve this, addressing previous challenges in scalability and purity. These synthetic improvements are critical for its application in preclinical and clinical studies, where consistency in compound quality is paramount.

Pharmacological evaluations of (1S)-1-(1-Benzofuran-2-yl)-2-methylpropan-1-amine have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and Parkinson's disease. In vitro and in vivo studies demonstrate its ability to modulate neurotransmitter release and receptor activity, with a favorable safety profile in preliminary toxicity assessments. These findings position it as a candidate for further development in CNS therapeutics.

In addition to its CNS applications, recent research has explored the compound's role in oncology. Preliminary data indicate that (1S)-1-(1-Benzofuran-2-yl)-2-methylpropan-1-amine may exhibit antiproliferative effects in certain cancer cell lines, possibly through the inhibition of key signaling pathways. While these results are promising, further mechanistic studies are required to elucidate its full potential in cancer therapy.

The pharmacokinetic properties of (1S)-1-(1-Benzofuran-2-yl)-2-methylpropan-1-amine have also been a focus of recent investigations. Studies report good oral bioavailability and blood-brain barrier penetration, which are essential for its efficacy in CNS-targeted therapies. Metabolite profiling has identified major metabolic pathways, aiding in the prediction of drug-drug interactions and optimization of dosing regimens.

In conclusion, (1S)-1-(1-Benzofuran-2-yl)-2-methylpropan-1-amine (CAS: 1213093-49-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological activity, and favorable pharmacokinetics underscore its potential as a therapeutic agent. Ongoing and future studies will further define its clinical applications and therapeutic value.